Cas no 923283-55-0 (2-methyl-2H-pyrazolo4,3-dpyrimidin-7-ol)

• Product Name: 2-methyl-2H-pyrazolo4,3-dpyrimidin-7-ol
• CAS No: 923283-55-0
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 737852
• PubChem ID: 135833870
• Update Time: 2024-10-26

2-methyl-2H-pyrazolo4,3-dpyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dihydro-2-methyl-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 2-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 2,6-dihydro-2-methyl-
• 2,6-Dihydro-2-methyl-7H-pyrazolo[4,3-d]pyrimidin-7-one (ACI)
• 2-Methyl-2H-pyrazolo[4,3-d]pyrimidin-7-ol
• 2-METHYL-2,6-DIHYDRO-7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
• AKOS026741942
• DB-111758
• CS-0166611
• AT29157
• 2-Methyl-2,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 923283-55-0
• SCHEMBL12725088
• 2-Methyl-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 2-methyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID80595025
• SCHEMBL7062655
• EN300-157744
• 2-methyl-2H-pyrazolo4,3-dpyrimidin-7-ol

• Inchi： 1S/C6H6N4O/c1-10-2-4-5(9-10)6(11)8-3-7-4/h2-3H,1H3,(H,7,8,11)
• InChI Key： NCNHKGZVJKQTMB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN(C)N=2)NC=N1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.3Ų